Cas no 892502-26-0 (Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate)

• Product Name: Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
• CAS No: 892502-26-0
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD08690318
• CID: 719697
• PubChem ID: 18525906
• Update Time: 2025-04-19

Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-, ethyl ester
• ethyl 4-(4-methyl-1,4-diazepan-1-yl)benzoate
• ETHYL 4-(4-METHYL-1,4-DIAZEPAN-1-YL)BENZOATE 97
• Ethyl 4-(4-methylperhydro-1,4-diazepin-1-yl)benzoate
• MFCD08690318
• Benzoic acid,4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-,ethyl ester
• DTXSID20594658
• 892502-26-0
• BS-23947
• Ethyl4-(4-methyl-1,4-diazepan-1-yl)benzoate
• Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate

• MDL： MFCD08690318
• Inchi： 1S/C15H22N2O2/c1-3-19-15(18)13-5-7-14(8-6-13)17-10-4-9-16(2)11-12-17/h5-8H,3-4,9-12H2,1-2H3
• InChI Key： WCMMLZOWJXPOQF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N1CCN(C)CCC1)=O

Computed Properties

• Exact Mass: 262.16800
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 391.5±37.0 °C at 760 mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.53
• PSA: 32.78000
• LogP: 2.00810
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters